Cas no 913718-99-7 (Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate)

• Product Name: Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate
• CAS No: 913718-99-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• MDL: MFCD16890130
• CID: 1963134
• PubChem ID: 52348336
• Update Time: 2025-08-03

Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-(phenylmethoxy)-,ethyl ester
• BS-0004
• 913718-99-7
• ethyl(2S)-3-[5-(benzyloxy)-1H-indol-3-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoate
• ethyl 5-(benzyloxy)-N-(tert-butoxycarbonyl)-L-tryptophanate
• SCHEMBL1177004
• ethyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(5-phenylmethoxy-1H-indol-3-yl)propanoate
• ethyl (2S)-3-[5-(benzyloxy)-1H-indol-3-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoate
• AKOS025392417
• Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate

• MDL： MFCD16890130
• Inchi： 1S/C25H30N2O5/c1-5-30-23(28)22(27-24(29)32-25(2,3)4)13-18-15-26-21-12-11-19(14-20(18)21)31-16-17-9-7-6-8-10-17/h6-12,14-15,22,26H,5,13,16H2,1-4H3,(H,27,29)/t22-/m0/s1
• InChI Key： RXDLNDKTYFWUDM-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(=O)OCC)CC1=CNC2C=CC(=CC1=2)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 438.21547206Da
• Monoisotopic Mass: 438.21547206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 89.7Ų

Additional information on Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate

Comprehensive Overview of Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate (CAS No. 913718-99-7)

Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate (CAS No. 913718-99-7) is a sophisticated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxy and tert-butoxycarbonyl (Boc) protective groups, is widely utilized in the synthesis of complex molecules, particularly in drug discovery and peptide chemistry. Its structural complexity and functional versatility make it a valuable intermediate for researchers exploring neuroactive compounds, kinase inhibitors, and cancer therapeutics.

The growing interest in indole-based compounds like Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate is driven by their role in modulating biological pathways. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs) and serotonin receptors, which are critical in treating neurological disorders such as depression and anxiety. Additionally, its Boc-protected amino acid moiety enhances stability during synthetic processes, a feature highly sought after in peptide-based drug development.

From a synthetic chemistry perspective, CAS No. 913718-99-7 exemplifies the importance of protective group strategies in organic synthesis. The benzyloxy group provides selective deprotection options, while the Boc group ensures compatibility with solid-phase peptide synthesis (SPPS). These attributes align with current trends in green chemistry, where efficient and selective reactions minimize waste. Researchers frequently search for "Boc-protected indole derivatives" or "benzyloxy indole applications", reflecting the compound's niche yet expanding utility.

In the context of AI-driven drug discovery, Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate serves as a test case for predictive modeling. Computational tools analyze its molecular docking potential, particularly for protein-ligand interactions. This aligns with frequent search queries like "indole derivatives in silico studies" or "Boc-group stability in drug design". The compound's logP and hydrogen bonding capacity further make it a candidate for blood-brain barrier penetration studies.

Quality control and analytical characterization of CAS No. 913718-99-7 involve advanced techniques such as HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for reproducibility in high-throughput screening (HTS). Suppliers often highlight these specifications to meet the demands of pharmaceutical R&D teams. Searches for "indole derivative suppliers" or "Boc-amino acid purity standards" underscore the market's focus on reliable sourcing.

Looking ahead, Ethyl 3-5-(benzyloxy)-1H-indol-3-yl-2-{(tert-butoxy)carbonylamino}propanoate may gain traction in personalized medicine due to its modifiable scaffold. Its compatibility with click chemistry and bioconjugation techniques opens doors for targeted drug delivery systems. As the scientific community prioritizes fragment-based drug design, this compound’s structural plasticity positions it as a key player in next-generation therapeutics.